Cas no 1784556-84-8 (1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine
• CAS No: 1784556-84-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5771155
• PubChem ID: 105473528
• Update Time: 2025-06-08

1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-[5-(trifluoromethyl)furan-2-yl]ethyl}cyclopropan-1-amine
• EN300-1974187
• 1784556-84-8
• 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine

• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-2-1-7(15-8)3-4-9(14)5-6-9/h1-2H,3-6,14H2
• InChI Key： MKWUDBJVTZESEZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CCC2(CC2)N)O1)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1784556-84-8 and Product Name: 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine

Compound with the CAS number 1784556-84-8 and the product name 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular architecture of this compound incorporates a trifluoromethyl group, which is a well-known pharmacophore in modern drug design, enhancing its metabolic stability and binding affinity to biological targets.

The 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine moiety itself is a testament to the ingenuity of synthetic organic chemistry. The presence of a cyclopropane ring introduces rigidity to the molecule, which can be crucial for optimizing interactions with biological receptors. This structural motif has been extensively studied for its ability to modulate pharmacokinetic properties, thereby improving drug efficacy and reducing side effects. The combination of these elements makes this compound a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have shown that the trifluoromethyl group can enhance the binding affinity of small molecules to their targets by increasing lipophilicity and reducing metabolic degradation. Additionally, the furan ring contributes to the molecule's ability to interact with specific enzymes and receptors, making it a versatile scaffold for drug design. These findings are particularly relevant in the context of developing treatments for complex diseases such as cancer, inflammation, and neurological disorders.

In vitro studies have demonstrated that 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine exhibits promising pharmacological properties. Its interaction with various biological targets has been explored using high-throughput screening techniques, revealing potential therapeutic applications. For instance, preliminary data suggests that this compound may inhibit certain kinases involved in cancer progression, offering a novel approach to targeted therapy. Furthermore, its ability to cross the blood-brain barrier has been investigated, making it a candidate for treating central nervous system disorders.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise of modern chemical synthesis techniques. The introduction of the trifluoromethyl group and the cyclopropane ring requires precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve this goal. These synthetic strategies not only demonstrate the versatility of current chemical tools but also underscore the importance of innovation in pharmaceutical research.

The impact of this compound on drug development extends beyond its immediate applications. It serves as a valuable building block for more complex molecules, allowing chemists to explore new chemical space and discover additional therapeutic candidates. The principles derived from studying 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine can be applied to other similar compounds, accelerating the discovery process in medicinal chemistry. This underscores the broader significance of such research in advancing human health.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact selectively with disease-causing targets. The case of 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine exemplifies how structural innovation can lead to breakthroughs in drug discovery. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for more effective and personalized therapies.

In conclusion, compound with CAS no. 1784556-84-8 and its product name 1-{2-5-(trifluoromethyl)furan-2-ylethyl}cyclopropan-1-amine represent a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research in this area progresses, we can expect further insights into its potential applications and mechanisms of action, ultimately benefiting patients worldwide.